(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-(4-methylthiadiazol-5-yl)methanone

• IUPAC Name: (6,6-dimethyl-2-azaspiro[3.3]heptan-2-yl)-(4-methylthiadiazol-5-yl)methanone
• InChI: InChI=1S/C12H17N3OS/c1-8-9(17-14-13-8)10(16)15-6-12(7-15)4-11(2,3)5-12/h4-7H2,1-3H3
• InChI Key: VLUZMPNYGOFOGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2CC3(C2)CC(C3)(C)C
• Molecular Formula: C12H17N3OS
• Molecular Weight: 251.35 g/mol

Description

(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-(4-methylthiadiazol-5-yl)methanone, also known as DMAMTD, is a synthetic compound that has gained attention in scientific research due to its potential pharmacological properties.

Mechanism of Action

The exact mechanism of action of (6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-(4-methylthiadiazol-5-yl)methanone is not fully understood, but it is believed to interact with the GABAergic and opioidergic systems in the brain. It may also modulate the release of neurotransmitters such as serotonin and dopamine, which are involved in mood regulation and pain perception.
Biochemical and Physiological Effects:
(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-(4-methylthiadiazol-5-yl)methanone has been found to have a low toxicity profile and is well-tolerated in animal models. It has been shown to have a rapid onset of action and a relatively long duration of effect. (6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-(4-methylthiadiazol-5-yl)methanone has also been found to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-(4-methylthiadiazol-5-yl)methanone has advantages for lab experiments due to its accessibility, low toxicity profile, and potential pharmacological properties. However, its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy in humans.

Future Directions

For research on (6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-(4-methylthiadiazol-5-yl)methanone include exploring its potential for combination therapy with other analgesics and antidepressants, determining its safety and efficacy in humans, and investigating its effects on other physiological systems such as the immune system and the gut-brain axis. Additionally, further studies are needed to elucidate its mechanism of action and to optimize its synthesis method for improved yield and purity.

Synthesis Methods

(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-(4-methylthiadiazol-5-yl)methanone can be synthesized through a multi-step process involving the reaction of 2-azaspiro[3.3]heptane, 4-methylthiadiazol-5-carboxylic acid, and other reagents. The final product is obtained through purification techniques such as recrystallization and chromatography. The synthesis method has been optimized to improve yield and purity, making (6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-(4-methylthiadiazol-5-yl)methanone more accessible for research purposes.

Scientific Research Applications

(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-(4-methylthiadiazol-5-yl)methanone has been studied for its potential pharmacological properties, including its analgesic, anti-inflammatory, anxiolytic, and antidepressant effects. In animal models, (6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-(4-methylthiadiazol-5-yl)methanone has been shown to reduce pain sensitivity, inflammation, and anxiety-like behaviors. It has also been found to enhance the effects of other analgesics and antidepressants, suggesting a potential for combination therapy.